Cas no 250726-40-0 (Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate)
250726-40-0 structure
Product Name:Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate
CAS No:250726-40-0
MF:C8H10N2O4S
MW:230.241000652313
CID:2129058
Update Time:2023-08-03
Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylsulfonyl)-4-Pyrimidinecarboxylic acid ethyl ester
- Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate
- 2-Methanesulfonyl-pyrimidine-4-carboxylic acid ethyl ester
- 6892AB
- AX8076298
- ethyl 2-methylsulfonylpyrimidine-4-carboxylate
- Ethyl 2-(methanesulfonyl)pyrimidine-4-carboxylate
- A828059
- 2-methylsulfonyl-4-pyrimidinecarboxylic acid ethyl ester
- 2-methanesulfonylpyrimidine-4-carboxylic acid ethyl ester
-
- Inchi: 1S/C8H10N2O4S/c1-3-14-7(11)6-4-5-9-8(10-6)15(2,12)13/h4-5H,3H2,1-2H3
- InChI Key: LGRHFBUCESQSOB-UHFFFAOYSA-N
- SMILES: S(C)(C1N=CC=C(C(=O)OCC)N=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 322
- Topological Polar Surface Area: 94.6
Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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